(R)-(+)-Dropropizine-d4

• Molecular Formula: C₁₃H₁₆D₄N₂O₂
• Molecular Weight: 240.33
• Synonyms: (2R)-3-(4-Phenyl-1-piperazinyl)-1,2-propanediol-d4; (R)-3-(4-Phenyl-1-piperazinyl)-1,2-propanediol-d4; (+)-Dropropizine-d4; Dextrodropropizine-d4; d-Dropropizine-d4

Description

(R)-(+)-Dropropizine-d4 is a deuterium-labeled enantiomer of Dropropizine, a non-opioid antitussive agent used to suppress coughs. Its molecular formula is C₁₃H₁₆D₄N₂O₂, with a molecular weight of 240.33 . The compound is synthesized by replacing four hydrogen atoms with deuterium at specific positions, as indicated in its SMILES notation: OC(CO)CN1C([²H])([²H])CN(C2=CC=CC=C2)CC1([²H])[²H] . This deuteration enhances its utility as a stable isotope-labeled internal standard in pharmacokinetic studies, particularly for liquid chromatography-mass spectrometry (LC-MS) analysis of the R-enantiomer in biological matrices .

Comparison with Similar Compounds

Non-Deuterated Dropropizine and Enantiomers

• Levodropropizine (S-enantiomer): Molecular Formula: C₁₃H₂₀N₂O₂ Molecular Weight: 236.31 CAS: 99291-25-5 Role: Clinically used antitussive with reduced sedative side effects compared to the racemic mixture . Key Difference: The non-deuterated S-enantiomer is pharmacologically active, while (R)-(+)-Dropropizine-d4 serves as an analytical reference .

Deuteration Impact :

• The deuterated form (240.33 MW) has a 4.02 Da mass increase over non-deuterated Dropropizine (236.31 MW), enabling distinct detection in mass spectrometry .

Racemic Mixture (rac-Dropropizine-d4)

• Molecular Formula: C₁₃H₁₆D₄N₂O₂
• Molecular Weight: 240.33
• CAS: 17692-31-8
• Purity: >95% (HPLC)
• Application: Used to calibrate analytical methods for quantifying both enantiomers in racemic formulations .

Comparison with this compound :

• While the racemic mixture contains both enantiomers, this compound is enantiopure, ensuring specificity in assays targeting the R-form .

Oxidized Derivatives

• Dropropizine N-Oxide :

  • Molecular Formula: C₁₃H₂₀N₂O₃
  • Molecular Weight: 252.31
  • Role: Oxidation metabolite; monitored as an impurity in drug formulations .

• Dropropizine N,N-Dioxide :

  • Molecular Formula: C₁₃H₂₀N₂O₄
  • Molecular Weight: 268.31
  • pKa: 12.52 ± 0.20 (predicted)
  • Key Difference: Increased polarity due to additional oxygen atoms, altering chromatographic retention and solubility compared to this compound .

Other Deuterated Analogs

• (S)-(-)-Dropropizine-d4 :
  • Molecular Weight: 240.33
  • CAS: TRC D681502
  • Application: Paired with this compound to study enantiomer-specific metabolism .

Data Tables

Table 1: Structural and Analytical Comparison

Compound	Molecular Formula	Molecular Weight	CAS Number	Key Application
This compound	C₁₃H₁₆D₄N₂O₂	240.33	TRC D681507	LC-MS internal standard
Levodropropizine (S-form)	C₁₃H₂₀N₂O₂	236.31	99291-25-5	Therapeutic antitussive
rac-Dropropizine-d4	C₁₃H₁₆D₄N₂O₂	240.33	17692-31-8	Racemic analytical reference
Dropropizine N,N-Dioxide	C₁₃H₂₀N₂O₄	268.31	2098198-52-6	Impurity profiling

Table 2: Physicochemical Properties

Compound	Solubility	Storage Conditions	Purity
This compound	No data	Room temperature	>95% (HPLC)
rac-Dropropizine-d4	Not specified	+4°C	>95% (HPLC)
Dropropizine N-Oxide	Not specified	Not specified	>95% (HPLC)

Notes on Contradictions and Limitations

• CAS Variability : CAS numbers for this compound differ between sources (e.g., TRC D681507 vs. PA STI 036490), likely due to supplier-specific cataloging .
• Data Gaps : Solubility and pharmacokinetic data for deuterated forms are often undisclosed, necessitating further research .